Cas no 106966-21-6 (Benzaldehyde,3-(1,3-butadienyl)-, (Z)- (9CI))

Benzaldehyde,3-(1,3-butadienyl)-, (Z)- (9CI) structure
106966-21-6 structure
Product Name:Benzaldehyde,3-(1,3-butadienyl)-, (Z)- (9CI)
CAS No:106966-21-6
MF:C11H10O
MW:158.196503162384
CID:127394
PubChem ID:45083985
Update Time:2025-04-18

Benzaldehyde,3-(1,3-butadienyl)-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3-(1,3-butadienyl)-, (Z)- (9CI)
    • 106966-21-6
    • 3-[(1Z)-1,3-Butadien-1-yl]benzaldehyde
    • Benzaldehyde, 3-(1,3-butadienyl)-, (Z)- (9CI)
    • Inchi: 1S/C11H10O/c1-2-3-5-10-6-4-7-11(8-10)9-12/h2-9H,1H2/b5-3-
    • InChI Key: SBYMTSUZXZRCHG-HYXAFXHYSA-N
    • SMILES: O=CC1=CC=CC(/C=C\C=C)=C1

Computed Properties

  • Exact Mass: 158.0732
  • Monoisotopic Mass: 158.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD